![molecular formula C7H5BrO B125591 4-Bromobenzaldehyde CAS No. 1122-91-4](/img/structure/B125591.png)
4-Bromobenzaldehyde
Overview
Description
4-Bromobenzaldehyde (4-BrBA) is a chemical compound classified as an aromatic aldehyde. It is a colorless, crystalline solid with a pungent odor and is used in organic synthesis and as a reagent in laboratory experiments. It is a versatile compound with a wide range of applications in the fields of medicine, materials science, and biochemistry.
Scientific Research Applications
Chemical Synthesis and Compound Development 4-Bromobenzaldehyde has been recognized as a critical substrate in the synthesis of various compounds, owing to its utility in palladium-catalyzed cross-coupling reactions. It's extensively used for constructing compounds with potential biological, medicinal, and material applications. For instance, 2-bromobenzaldehydes, including this compound, have been pivotal in the synthesis of substituted compounds through palladium-catalyzed ortho-bromination. This process involves a three-step sequence, ultimately yielding substituted 2-bromobenzaldehydes with high overall yields. This chemical versatility underlines its significance in the development of complex molecules (Ghosh & Ray, 2017; Dubost et al., 2011).
Facilitation of Advanced Organic Reactions this compound has been instrumental in advanced organic reactions. It's used in carbonylative cyclization with primary amines under specific conditions, leading to the formation of isoindolin-1-ones. This reaction showcases its role in the synthesis of heterocyclic compounds, which are prevalent in pharmaceuticals and agrochemicals (Cho & Ren, 2009).
Industrial Synthesis In an industrial context, this compound serves as a raw material for synthesizing other important chemicals. For example, it's used in the production of trans-4-Bromo-1,2-Diphenylethylene, showcasing its utility in creating compounds with significant commercial value. The process is notable for its mild conditions and economic feasibility, marking it suitable for industrial-scale production (Wang Yu-huan, 2010).
Photocatalysis and Computational Chemistry Furthermore, this compound is a subject of interest in the field of photocatalysis and computational chemistry. Studies involving density functional theory have examined the mechanisms of its photoselective catalytic reduction, exploring how different solvents influence these processes. These studies not only shed light on the fundamental interactions at play but also pave the way for novel applications in photocatalysis, enhancing our understanding of chemical reactions on a molecular level (Gan et al., 2017).
Mechanism of Action
Target of Action
4-Bromobenzaldehyde is an organobromine compound with the formula BrC6H4CHO . It displays reactivity characteristic of benzaldehyde and an aryl bromide
Mode of Action
This compound participates in various cross-coupling reactions due to the presence of the bromoaryl group . For instance, in a Suzuki coupling, it can react with other compounds . In a Sonogashira coupling, it couples with trimethylsilylacetylene to form 4-((trimethylsilyl)ethynyl)benzaldehyde, a precursor to 4-ethynylbenzaldehyde .
Pharmacokinetics
Its physical properties such as its boiling point (255–258 °c) and melting point (57 °c) suggest that it may have specific pharmacokinetic characteristics .
Result of Action
Its reactivity and participation in various cross-coupling reactions suggest that it may have a range of effects at the molecular and cellular levels .
Action Environment
Its physical properties such as its boiling point and melting point suggest that temperature may play a role in its stability .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
It is known that 4-Bromobenzaldehyde participates in various cross-coupling reactions, such as Suzuki coupling . In a Sonogashira coupling, it couples with trimethylsilylacetylene to form 4-((trimethylsilyl)ethynyl)benzaldehyde, a precursor to 4-ethynylbenzaldehyde .
Molecular Mechanism
Its participation in various cross-coupling reactions suggests that it may exert its effects at the molecular level through binding interactions with biomolecules .
properties
IUPAC Name |
4-bromobenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrO/c8-7-3-1-6(5-9)2-4-7/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRYZBQLXDKPBDU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5061534 | |
Record name | Benzaldehyde, 4-bromo- | |
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Molecular Weight |
185.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White crystalline powder; [Alfa Aesar MSDS] | |
Record name | 4-Bromobenzaldehyde | |
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CAS RN |
1122-91-4 | |
Record name | 4-Bromobenzaldehyde | |
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Record name | 4-Bromobenzaldehyde | |
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Record name | 4-Bromobenzaldehyde | |
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Record name | Benzaldehyde, 4-bromo- | |
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Record name | Benzaldehyde, 4-bromo- | |
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Record name | 4-bromobenzaldehyde | |
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Record name | 4-BROMOBENZALDEHYDE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 4-Bromobenzaldehyde?
A1: this compound has a molecular formula of C7H5BrO and a molecular weight of 185.03 g/mol.
Q2: What are the key spectroscopic characteristics of this compound?
A2: this compound exhibits characteristic spectroscopic peaks:
- IR: Strong carbonyl (C=O) stretching band around 1700 cm-1. []
- 1H NMR: Aldehydic proton singlet around 10 ppm, aromatic protons in the 7-8 ppm region. []
- 13C NMR: Carbonyl carbon around 190 ppm, aromatic carbons in the 120-140 ppm region. []
Q3: Is this compound compatible with common organic solvents?
A: Yes, this compound readily dissolves in typical organic solvents like tetrahydrofuran (THF), dichloromethane, chloroform, and toluene. [, , , , , ]
Q4: Can this compound act as a substrate in metal-catalyzed coupling reactions?
A: Absolutely, the bromine atom in this compound facilitates participation in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. [, ] This allows the formation of various biaryl compounds, important building blocks for pharmaceuticals, agrochemicals, and materials.
Q5: What other reactions commonly utilize this compound?
A5: this compound serves as a versatile starting material for various reactions, including:
- Wittig Reactions: Reacts with phosphonium ylides to yield substituted styrenes. []
- Condensation Reactions: Condenses with amines to form Schiff bases, exhibiting potential biological activities. [, , ]
- Cyclization Reactions: Participates in the synthesis of heterocycles like imidazoles, triazoles, and tetrahydroisoquinolines. [, , ]
Q6: Have computational studies been conducted on this compound and its derivatives?
A: Yes, Density Functional Theory (DFT) calculations have been employed to investigate the electronic structure, optical properties, and reactivity of this compound derivatives. [, , ]
Q7: How does the bromine atom in this compound influence its reactivity and biological activity?
A: The electron-withdrawing bromine atom modulates the reactivity of the aldehyde group. This influences its participation in reactions like nucleophilic additions and metal-catalyzed couplings. In biological contexts, the bromine atom can impact the compound's binding affinity and activity at specific targets. [, ]
Q8: Has this compound been studied for its potential pharmacological activity?
A: While this compound itself is not widely explored for direct pharmacological applications, its derivatives, particularly semicarbazones, have shown promising results. For instance, the compound this compound N-(2,6-dimethylphenyl)semicarbazone (EGA) demonstrates inhibitory effects on the endosomal trafficking of various bacterial toxins and viruses. [, ]
Q9: What safety considerations should be taken when handling this compound?
A: As with all chemicals, standard laboratory safety practices apply. This compound should be handled with gloves and eye protection in a well-ventilated area. []
Q10: What is the environmental fate of this compound?
A: Limited data is available on the environmental degradation of this compound. [] It is recommended to dispose of the compound and its waste according to local regulations.
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